2-(trans-4-(2-Bromo-5-chlorophenyl)-1-methylpyrrolidin-3-yl)phenol
2-(trans-4-(2-Bromo-5-chlorophenyl)-1-methylpyrrolidin-3-yl)phenol
Brand Name:
Vulcanchem
CAS No.:
1000890-02-7
VCID:
VC0131875
InChI:
InChI=1S/C17H17BrClNO/c1-20-9-14(12-4-2-3-5-17(12)21)15(10-20)13-8-11(19)6-7-16(13)18/h2-8,14-15,21H,9-10H2,1H3/t14-,15-/m0/s1
SMILES:
CN1CC(C(C1)C2=C(C=CC(=C2)Cl)Br)C3=CC=CC=C3O
Molecular Formula:
C17H17BrClNO
Molecular Weight:
366.7 g/mol
2-(trans-4-(2-Bromo-5-chlorophenyl)-1-methylpyrrolidin-3-yl)phenol
CAS No.: 1000890-02-7
Cat. No.: VC0131875
Molecular Formula: C17H17BrClNO
Molecular Weight: 366.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1000890-02-7 |
|---|---|
| Molecular Formula | C17H17BrClNO |
| Molecular Weight | 366.7 g/mol |
| IUPAC Name | 2-[(3R,4R)-4-(2-bromo-5-chlorophenyl)-1-methylpyrrolidin-3-yl]phenol |
| Standard InChI | InChI=1S/C17H17BrClNO/c1-20-9-14(12-4-2-3-5-17(12)21)15(10-20)13-8-11(19)6-7-16(13)18/h2-8,14-15,21H,9-10H2,1H3/t14-,15-/m0/s1 |
| Standard InChI Key | GSHVIOLHJDDSSY-GJZGRUSLSA-N |
| Isomeric SMILES | CN1C[C@H]([C@@H](C1)C2=C(C=CC(=C2)Cl)Br)C3=CC=CC=C3O |
| SMILES | CN1CC(C(C1)C2=C(C=CC(=C2)Cl)Br)C3=CC=CC=C3O |
| Canonical SMILES | CN1CC(C(C1)C2=C(C=CC(=C2)Cl)Br)C3=CC=CC=C3O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator